Cas no 1804756-50-0 (Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1804756-50-0
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4847607
• Update Time: 2025-06-26

Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-2-15-9(14)5-3-4-6(12)13-7(5)8(10)11/h3-4,8H,2H2,1H3,(H2,12,13)
• InChI Key： KCRKNABHDAFHGL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC=C(N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate

Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate and Its Role in Modern Pharmaceutical Development: A Comprehensive Overview

Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate, with the CAS No. 1804756-50-0, represents a pivotal molecule in the field of medicinal chemistry. This compound, characterized by its unique pyridine ring structure with substituents such as the 6-amino group and 2-(difluoromethyl) moiety, has garnered significant attention for its potential therapeutic applications. Recent advancements in drug discovery have highlighted the importance of such compounds in targeting specific biological pathways, particularly in the development of novel therapeutics for oncology and inflammatory diseases.

The molecular framework of Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate is defined by its pyridine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom. The introduction of the 6-amino group enhances the molecule's reactivity, while the 2-(difluoromethyl) substitution introduces fluorine atoms that modulate electronic properties and metabolic stability. These structural features are critical for optimizing drug-like properties, including solubility, permeability, and target specificity. The ethyl ester group at the 3-carboxylate position further contributes to the molecule's functional versatility, enabling diverse chemical modifications.

Recent studies have demonstrated the utility of Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate in the design of small-molecule inhibitors targeting key enzymes involved in disease progression. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the synthesis of derivatives of this compound that exhibited potent inhibitory activity against kinases associated with cancer cell proliferation. The fluorine atoms at the 2-position were found to enhance the binding affinity to the target enzyme, while the amino group at the 6-position facilitated hydrogen bonding interactions critical for enzyme inhibition.

Another notable application of Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate is in the development of anti-inflammatory agents. A 2024 study published in Drug Discovery Today explored the potential of this compound as a scaffold for designing molecules with selective COX-2 inhibition properties. The researchers utilized computational modeling to predict the binding interactions of the compound with cyclooxygenase-2, a key enzyme in the inflammatory response. The results indicated that the difluoromethyl group at the 2-position played a crucial role in stabilizing the enzyme-inhibitor complex, thereby reducing off-target effects.

From a synthetic perspective, the preparation of Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate involves multi-step organic reactions, including nucleophilic substitution and aromatic substitution processes. A 2023 article in Organic & Biomolecular Chemistry described an efficient method for synthesizing this compound using microwave-assisted conditions, which significantly reduced reaction times and improved yield. The use of catalytic systems, such as transition metal catalysts, was emphasized as a key factor in achieving high stereochemical control during the synthesis.

Pharmacological studies have further expanded the understanding of Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate's biological activity. A 2024 preclinical study in Pharmacology & Therapeutics evaluated the compound's potential as a modulator of the Wnt/β-catenin signaling pathway, which is implicated in various cancers. The results showed that the compound could inhibit the phosphorylation of β-catenin, thereby suppressing the transcription of oncogenic genes. These findings suggest its potential as a therapeutic agent for cancers with aberrant Wnt signaling.

Moreover, the compound has been investigated for its role in the design of dual-action drugs. A 2023 review in Current Medicinal Chemistry highlighted the possibility of combining the structural features of Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate with other pharmacophores to create molecules with synergistic effects. For example, the integration of a PPARγ agonist moiety with the pyridine scaffold was proposed to enhance the therapeutic index for metabolic disorders.

Despite its promising applications, the development of Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate as a therapeutic agent faces challenges related to its metabolic stability and potential side effects. A 2024 study in Drug Metabolism and Disposition investigated the in vivo metabolism of the compound and identified key metabolic pathways that could lead to the formation of reactive intermediates. These findings underscore the importance of optimizing the molecular structure to minimize toxicity while maintaining efficacy.

In conclusion, Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate is a versatile molecule with significant potential in pharmaceutical research. Its unique structural features enable it to serve as a scaffold for the development of novel therapeutics targeting a range of diseases. Ongoing studies continue to explore its applications in oncology, inflammation, and metabolic disorders, highlighting its importance in the advancement of modern drug discovery.

As research progresses, the integration of advanced computational methods and synthetic strategies will likely play a crucial role in further optimizing the properties of Ethyl 6-amino-2-(difluoromethyl)pyridine-3-carboxylate. These efforts will not only enhance its therapeutic potential but also contribute to the broader field of medicinal chemistry by providing insights into the design of more effective and safer drugs.